![molecular formula C5H7N3O B1368344 5-Methoxypyrazin-2-amine CAS No. 54013-07-9](/img/structure/B1368344.png)
5-Methoxypyrazin-2-amine
Overview
Description
5-Methoxypyrazin-2-amine is a chemical compound with the CAS Number: 54013-07-9. It has a molecular weight of 125.13 and its IUPAC name is 5-methoxy-2-pyrazinamine .
Molecular Structure Analysis
The linear formula of this compound is C5 H7 N3 O . The InChI Code is 1S/C5H7N3O/c1-9-5-3-7-4 (6)2-8-5/h2-3H,1H3, (H2,6,7) .Physical And Chemical Properties Analysis
This compound has a density of 1.2±0.1 g/cm3 . It’s very soluble in water with a solubility of 4.54 mg/ml . The compound has a high GI absorption and is not a substrate for P-gp .Scientific Research Applications
HIV-1 Inhibition : Research involving triazenopyrazole derivatives, which include compounds related to 5-methoxypyrazin-2-amine, has shown moderate activity against HIV-1. Specifically, 5-(3,3-Diethyl-1-triazeno)pyrazole-4-carbonitrile demonstrated an effective dose (ED50) of 32μM against HIV-1 (Larsen et al., 1999).
Corrosion Inhibition : Bipyrazole compounds, which are structurally related to this compound, have been investigated for their inhibitive action on the corrosion of pure iron in acidic media. These compounds are efficient inhibitors and show increased inhibition efficiency with higher concentrations (Chetouani et al., 2005).
Gas Chromatography-Mass Spectrometry in Wines : The determination of 3-alkyl-2-methoxypyrazines, closely related to this compound, in wines has been enhanced through a new method involving gas chromatography-mass spectrometry. This method is significant for analyzing wine flavors and aromas (Fontana & Bottini, 2016).
Anticancer and Anti-Inflammatory Potential : Amidine and bis amidine derivatives, synthesized from compounds like 2-cyanopyrazine, have shown potential anti-inflammatory and anticancer activity. This indicates the possible role of pyrazine derivatives in therapeutic applications (Arya et al., 2013).
Influence on Wine Aroma : Methoxypyrazines, which include derivatives of this compound, play a significant role in contributing to the herbaceous and vegetal aromas in wines. The study of these compounds helps in understanding the factors affecting wine flavor (Sidhu et al., 2015).
Safety and Hazards
properties
IUPAC Name |
5-methoxypyrazin-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O/c1-9-5-3-7-4(6)2-8-5/h2-3H,1H3,(H2,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWXBZAOCBVXFMQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(N=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10561415 | |
Record name | 5-Methoxypyrazin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10561415 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
54013-07-9 | |
Record name | 5-Methoxypyrazin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10561415 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-methoxypyrazin-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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